Cas no 920006-32-2 (1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)

1-(Propan-2-yl)-1H-pyrazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a pyrazole core substituted with an isopropyl group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its pyrazole scaffold offers structural rigidity, while the carboxylic acid functionality enables further derivatization through amidation, esterification, or other coupling reactions. The isopropyl substituent enhances lipophilicity, potentially improving bioavailability in drug design applications. This compound is valued for its synthetic flexibility and utility in constructing biologically active molecules, making it a useful building block in medicinal chemistry and material science research.

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid structure

920006-32-2 structure

Product Name:1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

CAS No:920006-32-2

MF:C₇H₁₀N₂O₂

MW:154.166501522064

MDL:MFCD03130043

CID:1068346

PubChem ID:3150947

Update Time:2025-05-28

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Isopropylpyrazole-5-carboxylic Acid
- 1-isopropyl-1H-pyrazole-5-carboxylic acid
- 2-Isopropyl-2H-pyrazole-3-carboxylic acid
- 1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
- 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-
- 1-(methylethyl)pyrazole-5-carboxylic acid
- 2-propan-2-ylpyrazole-3-carboxylic acid
- ZIHRJZBCLMMKTC-UHFFFAOYSA-N
- HMS1697C15
- SBB009664
- STK350118
- BBL016267
- 3239AF
- 1-Isopropylpyrazole-5-carbox
- 1-(1-Methylethyl)-1H-pyrazole-5-carboxylic acid (ACI)
- 2-Isopropylpyrazole-3-carboxylic acid
- 1-Isopropyl-1H-pyrazole-5-carboxylicacid
- SCHEMBL262347
- CS-0135510
- F2169-0596
- ALBB-017924
- EN300-92800
- SY029277
- EX-A3070
- 1-Isopropylpyrazole-5-carboxylicAcid
- MFCD03130043
- Z1198161630
- FS-2200
- DTXSID30389936
- 1-Isopropyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
- AKOS000300664
- DA-29281
- 920006-32-2
- 1-(1-methylethyl)-1H-pyrazole-5-carboxylic acid
- MDL： MFCD03130043
- Inchi： 1S/C7H10N2O2/c1-5(2)9-6(7(10)11)3-4-8-9/h3-5H,1-2H3,(H,10,11)
- InChI Key： ZIHRJZBCLMMKTC-UHFFFAOYSA-N
- SMILES： O=C(C1N(C(C)C)N=CC=1)O

Computed Properties

Exact Mass: 154.07400
Monoisotopic Mass: 154.074227566 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 154.17
XLogP3: 0.8
Topological Polar Surface Area: 55.1

Experimental Properties

PSA: 55.12000
LogP: 1.16220

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5625-1 G	1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid	920006-32-2	97%	1g	¥ 1,445.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5625-5 G	1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid	920006-32-2	97%	5g	¥ 4,336.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5625-10 G	1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid	920006-32-2	97%	10g	¥ 7,200.00	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	016774-1g	1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid	920006-32-2		1g	3543CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	016774-500mg	1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid	920006-32-2		500mg	2307CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BW816-50mg	1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid	920006-32-2	95+%	50mg	249.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BW816-250mg	1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid	920006-32-2	95+%	250mg	947CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BW816-1g	1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid	920006-32-2	95+%	1g	1275.0CNY	2021-07-13
Fluorochem	037279-250mg	1-Isopropyl-1H-pyrazole-5-carboxylic acid	920006-32-2	95%	250mg	￡87.00	2022-03-01
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1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Production Method

Production Method 1

1007504-99-5

920006-32-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 5 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

: Preparation of boronic acid compound for the treatment of proteasome-borne disease

, World Intellectual Property Organization, , ,

Production Method 2

1006319-17-0

920006-32-2

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol ; 2 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; pH 2

Reference

: Preparation of (hetero)arylamides as AHR inhibitors and therapeutic uses thereof

, World Intellectual Property Organization, , ,

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Raw materials

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Preparation Products

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (920006-32-2)

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:920006-32-2)1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Order Number:A860174

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:22

Price ($):538.0

Email:sales@amadischem.com

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